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An In-depth Technical Guide to the Safe Handling of Ethyl 2-bromopropionate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-bromopropionate (CAS No. 535-11-5) is a versatile reagent commonly utilized in

organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1] Its utility

as a building block is attributed to its reactive alpha-bromo ester moiety, which readily

participates in nucleophilic substitution reactions.[1] However, its reactivity also necessitates a

thorough understanding of its potential hazards and the implementation of stringent safety

protocols. This guide provides a comprehensive overview of the safety data, handling

precautions, and emergency procedures for Ethyl 2-bromopropionate to ensure its safe use

in a laboratory setting.

Hazard Identification and Classification
Ethyl 2-bromopropionate is classified as a hazardous substance. It is a flammable liquid and

vapor, and it is corrosive, causing severe skin burns and eye damage.[2][3] It is also toxic if

swallowed and may cause respiratory irritation.[4][5][6] The substance is a lachrymator,

meaning it can induce tearing.[3][7]

GHS Classification:
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Flammable Liquids: Category 3[3][4]

Skin Corrosion/Irritation: Category 1B[2][3]

Serious Eye Damage/Eye Irritation: Category 1[2][4]

Acute Toxicity, Oral: Category 3 or 4[4][8]

Signal Word: Danger[2][3][4]

Hazard Statements:

H226: Flammable liquid and vapour.[3][4][5]

H301/H302: Toxic or harmful if swallowed.[4][9]

H314: Causes severe skin burns and eye damage.[3]

H318: Causes serious eye damage.[4][5]

H335: May cause respiratory irritation.[9]

Physical and Chemical Properties
A clear, colorless to pale yellow liquid, Ethyl 2-bromopropionate has a characteristic fruity or

pungent odor.[1][6] It is soluble in common organic solvents like ethanol and ether but has

limited solubility in water.[1][6]
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Property Value Reference(s)

CAS Number 535-11-5 [2][3]

Molecular Formula C₅H₉BrO₂ [1][3]

Molecular Weight 181.03 g/mol [3][10]

Boiling Point 156-160 °C [11]

Density 1.394 g/mL at 25 °C [11]

Flash Point 51 °C (123.8 °F) - closed cup

Refractive Index n20/D 1.446

Handling and Storage
Safe Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[3][4]

Avoid breathing vapors, mist, or gas.[3][9]

Avoid contact with skin, eyes, and clothing.[4]

Keep away from open flames, hot surfaces, and other sources of ignition.[3][5][9]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][12]

Take precautionary measures against static discharge.[3][5][9]

Use only non-sparking tools.[5]

Wear appropriate personal protective equipment (PPE).[3][4][9]

Wash hands thoroughly after handling.[3][9]

Storage:

Store in a cool, dry, and well-ventilated place.[3][9]
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Keep containers tightly closed.[3][5][9]

Store in a corrosives area.[2]

Store locked up.[2][9]

Protect from light and moisture.[3][9][13]

Incompatible Materials: Acids, bases, oxidizing agents, and reducing agents.[2]

Exposure Controls and Personal Protective
Equipment
Engineering Controls:

Work in a chemical fume hood.

Ensure eyewash stations and safety showers are close to the workstation.[2]

Use explosion-proof equipment.[2]

Personal Protective Equipment (PPE):
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PPE Type Specifications Reference(s)

Eye/Face Protection

Tightly fitting safety goggles or

a face shield (minimum 8

inches). Must be approved

under standards such as

NIOSH (US) or EN 166 (EU).

[2][3]

Skin Protection

Chemical-resistant gloves

(inspect before use). A

complete suit protecting

against chemicals, such as

flame-retardant antistatic

protective clothing.

[3]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. If risk assessment

indicates necessity, use an air-

purifying respirator with

appropriate cartridges (e.g.,

type ABEK (EN 14387)) or a

full-face supplied-air respirator.

[3]

Experimental Protocols: Emergency Procedures
First Aid Measures
Immediate medical attention is crucial in all cases of exposure.[3][9]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult or stops, provide artificial respiration. Immediately call a poison center or

doctor.[2][3][9]

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of

water and soap for at least 15 minutes. Seek immediate medical attention.[2][3][9]

Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to do. Continue rinsing. Immediately call a
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poison center or doctor.[2][3][9]

Ingestion: Do NOT induce vomiting.[3][9] Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[3][9] Ingestion can

cause severe swelling and damage to tissues, with a danger of perforation.[2]

Accidental Release Measures (Spill Cleanup)
For any spill, ensure personal safety first. If the spill is large, involves highly toxic materials, or

you are unsure how to proceed, evacuate the area and call for emergency response.[14][15]

Protocol for a Minor Flammable and Corrosive Liquid Spill:

Alert Personnel: Notify others in the immediate area of the spill.[16]

Eliminate Ignition Sources: Immediately turn off all flames, hot plates, and spark-producing

equipment.[3][9][15]

Ventilation: Ensure the area is well-ventilated. Work within a fume hood if the spill is

contained there.[3][15]

Don PPE: Wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face

shield, and a lab coat or chemical-resistant apron.[3][14][16]

Containment: Confine the spill by creating a barrier with a non-combustible absorbent

material like sand, earth, or vermiculite.[15][16] Do not use paper towels as they can

increase the surface area and evaporation rate.[15]

Absorption: Cover the spill with the absorbent material, working from the outside in to

prevent spreading.[14][15]

Collection: Once the liquid is fully absorbed, use non-sparking tools to carefully collect the

material into a suitable, labeled, and sealable container for hazardous waste.[3][14]

Decontamination: Wipe the spill area with a damp cloth or paper towel. Place all

contaminated cleaning materials into the hazardous waste container.
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Disposal: Seal the waste container, label it appropriately as hazardous waste, and dispose of

it according to institutional and local regulations.[3][9]

Reporting: Report the incident to the laboratory supervisor or designated safety officer.

Visualized Workflows
The following diagrams illustrate standardized workflows for handling Ethyl 2-
bromopropionate safely.

Caption: Standard Laboratory Use Workflow for Ethyl 2-bromopropionate.
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Immediate Actions

Minor Spill Cleanup Protocol Major Spill Response

Spill Occurs

Alert Personnel in the Area

Eliminate All Ignition Sources

Is the spill minor & manageable?

Don Appropriate PPE

Yes

EVACUATE THE AREA

No

Contain Spill with
Non-Combustible Absorbent

Collect Absorbed Material
with Non-Sparking Tools

Place in Labeled
Hazardous Waste Container

Decontaminate Area

Cleanup Complete &
Reported

Call Emergency Response
(e.g., 911 / EHS)

Provide First Aid if Needed

Isolate the Area

Click to download full resolution via product page

Caption: Logical Workflow for Handling a Spill of Ethyl 2-bromopropionate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b041157?utm_src=pdf-body-img
https://www.benchchem.com/product/b041157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicology
Ethyl 2-bromopropionate is considered toxic and corrosive. Overexposure symptoms may

include headache, dizziness, nausea, and vomiting.[2]

Skin Corrosion/Irritation: Causes severe skin burns.[2][3]

Serious Eye Damage/Irritation: Causes serious and potentially irreversible eye damage.[2][4]

It is a lachrymator, causing irritation and tearing.[7][10]

Acute Inhalation: Inhalation may lead to irritation or corrosive injuries to the respiratory tract.

[6][7]

Acute Ingestion: Toxic if swallowed.[4] Ingestion can cause severe damage to the delicate

tissues of the mouth, throat, and esophagus, with a risk of perforation.[2]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC.[3][9]

Conclusion
While a valuable synthetic intermediate, Ethyl 2-bromopropionate presents significant

hazards that demand respect and careful management. Adherence to the safety protocols

outlined in this guide—including proper handling, storage, use of personal protective

equipment, and emergency preparedness—is essential for mitigating risks. Researchers,

scientists, and all laboratory personnel must be thoroughly familiar with this information before

working with this chemical to ensure a safe and controlled research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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